Cas no 120330-37-2 (6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel-)

6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel- structure
120330-37-2 structure
Product Name:6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel-
CAS No:120330-37-2
Molecular Formula:C11H14N4O2
Molecular Weight:234.25446
CID:139943
PubChem ID:135538658

6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel- Properties

Names and Identifiers

    • 6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel-
    • 9-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-3H-purin-6-one
    • Hypoxanthine, 9-(cis-3-(hydroxymethyl)cyclopentyl)-
    • Hypoxanthine, 9-[cis-3-(hydroxymethyl)cyclopentyl]-
    • 120330-37-2
    • SCHEMBL10394462
    • 9-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-1H-purin-6-one
    • 6H-Purin-6-one, 1,9-dihydro-9-[3-(hydroxymethyl)cyclopentyl]-, cis-(1)-
    • DTXSID30152804
    • C-ddI
    • NSC 614845
    • NSC614845
    • 6H-Purin-6-one, 1,9-dihydro-9-(3-(hydroxymethyl)cyclopentyl)-, cis-(1)-
    • InChIKey: OWBYMOPAAVGKEM-JGVFFNPUSA-N
    • Inchi: InChI=1S/C11H14N4O2/c16-4-7-1-2-8(3-7)15-6-14-9-10(15)12-5-13-11(9)17/h5-8,16H,1-4H2,(H,12,13,17)/t7-,8+/m0/s1
    • SMILES: OC[C@H]1CC[C@@H](N2C=NC3C(N=CNC2=3)=O)C1

Computed Properties

  • Exact Mass: 234.11167570g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 234.11167570g/mol
  • Heavy Atom Count: 17
  • Complexity: 346
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.1
  • Topological Polar Surface Area: 79.5Ų

6H-Purin-6-one,1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel- Related Literature

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